Cas no 100593-78-0 (2,1,3-Benzoxadiazole, 5-phenoxy-)

• Product Name: 2,1,3-Benzoxadiazole, 5-phenoxy-
• CAS No: 100593-78-0
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 3549941
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5-phenoxy-

• Inchi： 1S/C12H8N2O2/c1-2-4-9(5-3-1)15-10-6-7-11-12(8-10)14-16-13-11/h1-8H
• InChI Key： DGRUPPQTRORTRD-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(OC3=CC=CC=C3)=CC2=NO1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 330.9±34.0 °C(Predicted)
• pka: -1.16±0.36(Predicted)